Cas no 56290-55-2 (1-(2,5-dimethylphenyl)butane-1,3-dione)
56290-55-2 structure
Product Name:1-(2,5-dimethylphenyl)butane-1,3-dione
CAS No:56290-55-2
MF:C12H14O2
MW:190.238363742828
CID:945187
PubChem ID:19917263
Update Time:2025-04-19
1-(2,5-dimethylphenyl)butane-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 125DIMETHYLPHENYLBUTANE13DIONE
- 1-(2,5-dimethylphenyl)butane-1,3-dione
- 1-(2,5-Dimethylphenyl)-1,3-butanedione
- EN300-1126183
- SCHEMBL9274950
- DTXSID10892433
- 56290-55-2
-
- Inchi： 1S/C12H14O2/c1-8-4-5-9(2)11(6-8)12(14)7-10(3)13/h4-6H,7H2,1-3H3
- InChI Key： UHQZCRVBLDQGFH-UHFFFAOYSA-N
- SMILES： O=C(CC(C)=O)C1C=C(C)C=CC=1C
Computed Properties
- Exact Mass: 190.099379685g/mol
- Monoisotopic Mass: 190.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 34.1Ų
1-(2,5-dimethylphenyl)butane-1,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1126183-0.05g |
1-(2,5-dimethylphenyl)butane-1,3-dione |
56290-55-2 | 95% | 0.05g |
$348.0 | 2023-10-26 | |
| Enamine | EN300-1126183-0.1g |
1-(2,5-dimethylphenyl)butane-1,3-dione |
56290-55-2 | 95% | 0.1g |
$364.0 | 2023-10-26 | |
| Enamine | EN300-1126183-0.25g |
1-(2,5-dimethylphenyl)butane-1,3-dione |
56290-55-2 | 95% | 0.25g |
$381.0 | 2023-10-26 | |
| Enamine | EN300-1126183-0.5g |
1-(2,5-dimethylphenyl)butane-1,3-dione |
56290-55-2 | 95% | 0.5g |
$397.0 | 2023-10-26 | |
| Enamine | EN300-1126183-1.0g |
1-(2,5-dimethylphenyl)butane-1,3-dione |
56290-55-2 | 1g |
$728.0 | 2023-06-09 | ||
| Enamine | EN300-1126183-2.5g |
1-(2,5-dimethylphenyl)butane-1,3-dione |
56290-55-2 | 95% | 2.5g |
$810.0 | 2023-10-26 | |
| Enamine | EN300-1126183-5.0g |
1-(2,5-dimethylphenyl)butane-1,3-dione |
56290-55-2 | 5g |
$2110.0 | 2023-06-09 | ||
| Enamine | EN300-1126183-10.0g |
1-(2,5-dimethylphenyl)butane-1,3-dione |
56290-55-2 | 10g |
$3131.0 | 2023-06-09 | ||
| Enamine | EN300-1126183-1g |
1-(2,5-dimethylphenyl)butane-1,3-dione |
56290-55-2 | 95% | 1g |
$414.0 | 2023-10-26 | |
| Enamine | EN300-1126183-5g |
1-(2,5-dimethylphenyl)butane-1,3-dione |
56290-55-2 | 95% | 5g |
$1199.0 | 2023-10-26 |
1-(2,5-dimethylphenyl)butane-1,3-dione Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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